3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-phenylamine

• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)aniline
• InChI: InChI=1S/C14H13NO2/c15-12-3-1-2-10(8-12)11-4-5-13-14(9-11)17-7-6-16-13/h1-5,8-9H,6-7,15H2
• InChI Key: CHIVPESEHJWBOW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=CC(=CC=C3)N

Description

3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-phenylamine is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,4-benzodioxane-6-boronic acid (0.125 g, 0.693 mmol) and 3-bromoaniline (0.05 mL, 0.462 mmol) were combined in DME (2 mL) in a flame-dried, round-bottom flask. Na2CO3 (2M, 0.485 mL, 0.970 mmol) and Pd(PPh3)4 (0.017 g, 0.014 mmol) were added to the stirred solution. The reaction was refluxed overnight under argon flow, and subsequently cooled to room temperature. The solvent was removed under vacuum and the resulting residue was resuspended in H20 and extracted with CH2Cl2. The organic phase was dried over MgSO4 and concentrated under vacuum. The crude product was purified by silica column chromatography (0-20% EtOAc/hexanes). The purification was monitored by TLC. The solvent was removed under vacuum from fractions containing product, resulting in 0.079 g in 75% yield.